Cas no 875472-18-7 (N-(1-cyanocyclohexyl)-2-({5-[(4-methylpiperazin-1-yl)sulfonyl]pyridin-2-yl}sulfanyl)propanamide)

• Product Name: N-(1-cyanocyclohexyl)-2-({5-[(4-methylpiperazin-1-yl)sulfonyl]pyridin-2-yl}sulfanyl)propanamide
• CAS No: 875472-18-7
• MF: C₂₀H₂₉N₅O₃S₂
• MW: 451.605961561203
• CID: 6435890
• PubChem ID: 16273993
• Update Time: 2025-07-09

N-(1-cyanocyclohexyl)-2-({5-[(4-methylpiperazin-1-yl)sulfonyl]pyridin-2-yl}sulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS016886676
• SMR001247314
• 875472-18-7
• N-(1-cyanocyclohexyl)-2-[5-(4-methylpiperazin-1-yl)sulfonylpyridin-2-yl]sulfanylpropanamide
• Z89996797
• MLS002164944
• HMS1741M01
• AKOS001222208
• CHEMBL1324288
• N-(1-cyanocyclohexyl)-2-({5-[(4-methylpiperazin-1-yl)sulfonyl]pyridin-2-yl}sulfanyl)propanamide
• HMS3036H12
• EN300-26689052

• Inchi： 1S/C20H29N5O3S2/c1-16(19(26)23-20(15-21)8-4-3-5-9-20)29-18-7-6-17(14-22-18)30(27,28)25-12-10-24(2)11-13-25/h6-7,14,16H,3-5,8-13H2,1-2H3,(H,23,26)
• InChI Key： ONTVEQKHCJMMAA-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=CC=1)SC(C)C(NC1(C#N)CCCCC1)=O)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 451.17118215g/mol
• Monoisotopic Mass: 451.17118215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 140Ų

Additional information on N-(1-cyanocyclohexyl)-2-({5-[(4-methylpiperazin-1-yl)sulfonyl]pyridin-2-yl}sulfanyl)propanamide

N-(1-Cyanocyclohexyl)-2-({5-[(4-Methylpiperazin-1-yl)sulfonyl]pyridin-2-yl}sulfanyl)Propanamide: A Comprehensive Overview

The compound with CAS No. 875472-18-7, known as N-(1-cyanocyclohexyl)-2-({5-[(4-methylpiperazin-1-yl)sulfonyl]pyridin-2-yl}sulfanyl)propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a cyanocyclohexyl group, a sulfonyl-piperazine moiety, and a pyridine ring, all of which contribute to its unique chemical properties and potential therapeutic applications.

The molecular structure of this compound is characterized by a central pyridine ring, which is substituted at the 5-position with a sulfonyl group linked to a 4-methylpiperazine ring. This arrangement is significant because piperazine derivatives are well-known for their ability to form hydrogen bonds and interact with biological targets, making them valuable in drug design. The sulfonyl group further enhances the molecule's stability and bioavailability. At the 2-position of the pyridine ring, there is a sulfanyl group connected to a propanamide chain that terminates with a cyanocyclohexyl group. The cyanocyclohexyl moiety introduces additional rigidity and hydrophobicity to the molecule, which can influence its pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a modulator of key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that N-(1-cyanocyclohexyl)-2-({5-[(4-methylpiperazin-1-yl)sulfonyl]pyridin-2-yl}sulfanyl)propanamide exhibits potent inhibitory activity against certain kinases involved in cancer progression. This finding underscores its potential as an anti-cancer agent. Furthermore, its ability to penetrate cellular membranes efficiently suggests that it could be effective in targeting intracellular signaling pathways.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the sulfonyl-piperazine intermediate and the subsequent coupling with the pyridine derivative. The introduction of the cyanocyclohexyl group is typically achieved through nucleophilic substitution or amide bond formation, depending on the specific synthetic route employed. Researchers have optimized these steps to minimize side reactions and maximize product quality.

In terms of pharmacokinetics, this compound has been shown to exhibit favorable absorption profiles in preclinical models. Studies conducted in rodents indicate that it achieves significant plasma concentrations following oral administration, suggesting good bioavailability. Additionally, its metabolic stability appears to be enhanced by the presence of electron-withdrawing groups such as the sulfonyl moiety, which can resist enzymatic degradation in vivo.

One area of ongoing research focuses on understanding the mechanism of action of N-(1-cyanocyclohexyl)-2-({5-[(4-methylpiperazin-1-yll)sulfonyl]pyridin-2-yll}sulfanyl)propanamide at the molecular level. Using advanced techniques such as X-ray crystallography and molecular docking simulations, scientists are elucidating how this compound interacts with its target proteins. These studies are providing valuable insights into its binding affinity and selectivity, which are critical for optimizing its therapeutic potential.

Another promising avenue of investigation involves exploring the combination therapy possibilities of this compound. Researchers are examining whether it can be used synergistically with other anti-cancer agents to enhance efficacy while minimizing side effects. Early results from collaborative studies suggest that such combinations may offer improved outcomes for patients with refractory cancers.

In conclusion, N-(1-cyanocyclohexyl)-2-{[5-(4-methyl-piperazin-sulfonyl)pyridin-sulfanyl]propanamide} represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with recent findings on its pharmacological properties, positions it as a compelling candidate for further development in drug discovery programs targeting various diseases. As research continues to uncover its full potential, this compound holds great promise for advancing therapeutic interventions in oncology and beyond.